Cas no 1861153-88-9 (1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol
• CAS No: 1861153-88-9
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 6166563
• PubChem ID: 130847645
• Update Time: 2025-05-20

1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methylphenyl)ethane-1,2-diol
• EN300-1788335
• 1861153-88-9
• 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol

• Inchi： 1S/C9H11FO2/c1-6-3-2-4-7(9(6)10)8(12)5-11/h2-4,8,11-12H,5H2,1H3
• InChI Key： PNMFFWWHCJQRIG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(CO)O

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol

Introduction to 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol (CAS No. 1861153-88-9)

1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol, also known by its CAS number 1861153-88-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl group and a 1,2-diol moiety. These characteristics contribute to its potential applications in various biological and pharmaceutical contexts.

The molecular formula of 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol is C₉H₁₁FO₂, and it has a molecular weight of approximately 166.17 g/mol. The compound's structure includes a chiral center, which can lead to the formation of enantiomers. The presence of these enantiomers can have significant implications for its biological activity and pharmacological properties.

In recent years, the study of 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. One notable area of interest is its interaction with metabolic enzymes, particularly those involved in the breakdown of xenobiotics and endogenous compounds.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the inhibitory effects of 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol on cytochrome P450 enzymes (CYPs). The results showed that this compound exhibits selective inhibition of CYP3A4, one of the most abundant and important enzymes in drug metabolism. This finding suggests that 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol could be a valuable tool for understanding drug-drug interactions and optimizing drug formulations.

Beyond its role in enzyme modulation, 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol has also been explored for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant in the context of chronic inflammatory diseases, where excessive cytokine production can lead to tissue damage and organ dysfunction.

The pharmacokinetic properties of 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, ongoing studies are necessary to fully understand its metabolism and excretion pathways.

In addition to its potential therapeutic applications, 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol has been used as a synthetic intermediate in the preparation of more complex molecules. Its unique structural features make it a versatile building block for organic synthesis, allowing chemists to introduce specific functional groups and modify the properties of target compounds.

The safety profile of 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol is an important consideration for both research and industrial applications. Toxicological studies have indicated that this compound is generally well-tolerated at low to moderate doses. However, as with any chemical substance, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 1-(2-Fluoro-3-methylphenyl)ethane-1,2-diol (CAS No. 1861153-88-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding enzyme function, inflammation pathways, and drug metabolism. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.